N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15FN4O2S/c1-24-14-9-5-2-6-11(14)16-20-17(22-21-16)25-10-15(23)19-13-8-4-3-7-12(13)18/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: RFOXIGSUGYNNJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NN2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H15FN4O2S
• Molecular Weight: 358.4 g/mol

Description

N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound, also known as FMT, is a member of the triazole family and has been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed that this compound exerts its biological activities by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. In addition, this compound has been found to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and cancer cells. In addition, this compound has been found to induce apoptosis in cancer cells. However, the exact biochemical and physiological effects of this compound are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its broad-spectrum activity against various strains of bacteria, fungi, and cancer cells. In addition, this compound has been found to have low toxicity levels in vitro and in vivo. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is the development of novel formulations of this compound that can increase its solubility in water. Another area of interest is the investigation of the potential use of this compound as a therapeutic agent in the treatment of bacterial and fungal infections, as well as cancer. In addition, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2-fluoroaniline with ethyl chloroacetate to form N-(2-fluorophenyl)glycine ethyl ester. This intermediate is then reacted with thiosemicarbazide and triethylamine to form this compound. The overall yield of this process is around 60%.

Scientific Research Applications

N-(2-fluorophenyl)-2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to exhibit a range of biological activities, including antimicrobial, antitumor, and antifungal properties. It has been shown to be effective against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. In addition, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to be effective against various fungal strains, including Candida albicans.